Cas no 110458-70-3 (Boronic acid, [4-[(2S)-2-methylbutoxy]phenyl]-)

• Product Name: Boronic acid, [4-[(2S)-2-methylbutoxy]phenyl]-
• CAS No: 110458-70-3
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• CID: 1193593
• PubChem ID: 71352625
• Update Time: 2025-04-20

Boronic acid, [4-[(2S)-2-methylbutoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(2S)-2-methylbutoxy]phenyl]-
• [4-[(2S)-2-methylbutoxy]phenyl]boronic acid
• (S)-(4-(2-Methylbutoxy)phenyl)boronic acid
• {4-[(2S)-2-methylbutoxy]phenyl}boronic acid
• 4-((s)-2-methylbutyl)oxyphenylboronic acid
• starbld0019272
• 110458-70-3

• Inchi： 1S/C11H17BO3/c1-3-9(2)8-15-11-6-4-10(5-7-11)12(13)14/h4-7,9,13-14H,3,8H2,1-2H3/t9-/m0/s1
• InChI Key： PPIDNKPQNYFIAK-VIFPVBQESA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 207.13071
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69